![molecular formula C14H10BrCl2NOS B3916460 N-(2-bromophenyl)-2-[(2,5-dichlorophenyl)thio]acetamide](/img/structure/B3916460.png)
N-(2-bromophenyl)-2-[(2,5-dichlorophenyl)thio]acetamide
Overview
Description
N-(2-bromophenyl)-2-[(2,5-dichlorophenyl)thio]acetamide, also known as BDA-410, is a chemical compound that has shown promising results in scientific research. It belongs to the class of thioacetamide derivatives and has been studied for its potential therapeutic applications.
Mechanism of Action
N-(2-bromophenyl)-2-[(2,5-dichlorophenyl)thio]acetamide works by inhibiting the activity of a protein called NF-κB, which is involved in the regulation of various cellular processes such as inflammation, cell proliferation, and apoptosis. By inhibiting NF-κB, this compound can reduce inflammation and prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It can reduce the levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. It can also inhibit the activation of hepatic stellate cells, which are involved in the development of liver fibrosis.
Advantages and Limitations for Lab Experiments
N-(2-bromophenyl)-2-[(2,5-dichlorophenyl)thio]acetamide has several advantages for lab experiments. It is stable under normal laboratory conditions and can be easily synthesized. It has also been shown to have low toxicity in animal studies. However, its efficacy and safety in human studies are yet to be determined.
Future Directions
There are several future directions for the study of N-(2-bromophenyl)-2-[(2,5-dichlorophenyl)thio]acetamide. It can be further studied for its potential therapeutic applications in liver diseases such as hepatitis, cirrhosis, and hepatocellular carcinoma. Its efficacy and safety can also be studied in human clinical trials. Additionally, its mechanism of action can be further elucidated to better understand its potential therapeutic applications.
Conclusion
This compound is a promising chemical compound that has shown potential therapeutic applications in various scientific research studies. Its anti-inflammatory, anti-cancer, and anti-fibrotic properties make it a potential candidate for the treatment of liver diseases. Further studies are needed to determine its efficacy and safety in human clinical trials.
Scientific Research Applications
N-(2-bromophenyl)-2-[(2,5-dichlorophenyl)thio]acetamide has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-fibrotic properties. It has also been studied for its potential use in the treatment of liver diseases.
Properties
IUPAC Name |
N-(2-bromophenyl)-2-(2,5-dichlorophenyl)sulfanylacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrCl2NOS/c15-10-3-1-2-4-12(10)18-14(19)8-20-13-7-9(16)5-6-11(13)17/h1-7H,8H2,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGUAJPBJZZKVNN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)CSC2=C(C=CC(=C2)Cl)Cl)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrCl2NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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